1-Butyl-4-(cyclohexylethynyl)benzene

• Molecular Formula: C18H24
• Molecular Weight: 240.4 g/mol
• IUPAC Name: 1-butyl-4-(2-cyclohexylethynyl)benzene
• InChI: InChI=1S/C18H24/c1-2-3-7-17-11-14-18(15-12-17)13-10-16-8-5-4-6-9-16/h11-12,14-16H,2-9H2,1H3
• InChI Key: YIXRXIMHBSDGQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C#CC2CCCCC2

Description

1-Butyl-4-(cyclohexylethynyl)benzene is an aromatic hydrocarbon featuring a benzene core substituted with a butyl group (-C₄H₉) at the 1-position and a cyclohexylethynyl group (-C≡C-C₆H₁₁) at the 4-position. Its molecular formula is C₁₈H₂₄, with a molecular weight of 240.38 g/mol. The compound combines aromaticity with aliphatic and ethynyl functionalities, making it structurally distinct in applications such as organic electronics or liquid crystals, where π-conjugation and steric effects play critical roles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physical properties of 1-Butyl-4-(cyclohexylethynyl)benzene and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Boiling Point (°C/mmHg)	Key Features
1-Butyl-4-(cyclohexylethynyl)benzene	C₁₈H₂₄	240.38	Butyl, Cyclohexylethynyl	N/A	N/A	Bulky cyclohexyl group reduces conjugation; high lipophilicity.
1-Butyl-4-[(4-methoxyphenyl)ethynyl]benzene (CAS 258283-96-4)	C₁₉H₂₀O	264.37	Butyl, 4-Methoxyphenylethynyl	N/A	N/A	Methoxy group enhances polarity and electron-donating capacity.
1-n-Butyl-4-[(4-butylphenyl)ethynyl]benzene (CAS 85583-83-1)	C₂₂H₂₆	290.45	Butyl, 4-Butylphenylethynyl	40–42	172–174 (0.5 mmHg)	Extended alkyl chain increases molecular weight and hydrophobicity.
1-Ethoxy-4-((4-pentylphenyl)ethynyl)benzene (CAS 39969-29-4)	C₂₁H₂₄O	292.42	Ethoxy, Pentylphenylethynyl	N/A	N/A	Ethoxy group improves solubility; pentyl chain enhances thermal stability.

Structural and Functional Analysis:

The methoxy group in C₁₉H₂₀O enhances electron donation, which could improve charge transport in electronic applications . The 4-butylphenylethynyl group in C₂₂H₂₆ extends conjugation through the phenyl ring but increases hydrophobicity due to the longer alkyl chain, as evidenced by its higher boiling point .

Polarity and Solubility :

• The methoxy and ethoxy substituents in C₁₉H₂₀O and C₂₁H₂₄O introduce polar character, improving solubility in polar solvents compared to the purely aliphatic cyclohexyl and butyl groups in the target compound .

Thermal Properties :

• The butylphenylethynyl analog (C₂₂H₂₆) exhibits a melting point of 40–42°C , suggesting moderate crystallinity. The cyclohexyl group in the target compound may lower melting points due to reduced symmetry but increase thermal stability via steric protection .

Electronic Properties :

• Ethynyl groups (-C≡C-) enable conjugation between aromatic systems, but bulky substituents like cyclohexyl may disrupt this effect. In contrast, the methoxyphenyl group in C₁₉H₂₀O supports resonance stabilization, enhancing electronic delocalization .

Research Findings and Mechanistic Insights

While direct studies on 1-Butyl-4-(cyclohexylethynyl)benzene are absent in the evidence, analogous benzene derivatives adsorbed on platinum substrates (e.g., condensed benzene films) reveal mechanisms relevant to electron-induced dissociation. Key findings include:

• Electron-Stimulated Desorption (ESD) : In benzene films, desorption of anions and cations depends on mechanisms like dipolar dissociation (DD) and dissociative electron attachment (DEA). Heavier fragments (e.g., C₆Hₙ⁺) exhibit lower desorption yields due to reduced mobility and stronger surface interactions .
• Metal Substrate Effects : Platinum substrates enhance dissociation of lighter anions via secondary electron emission, while cationic fragments are suppressed due to surface bonding . These effects diminish with increasing film thickness, as observed in pyrimidine studies .